Cas no 2807465-03-6 ((2-Chloro-5-methoxyphenyl)(pyrrolidin-1-yl)methanone)

• Product Name: (2-Chloro-5-methoxyphenyl)(pyrrolidin-1-yl)methanone
• CAS No: 2807465-03-6
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 6795803
• PubChem ID: 164894068
• Update Time: 2025-10-21

(2-Chloro-5-methoxyphenyl)(pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• MFCD34760549
• (2-Chloro-5-methoxyphenyl)(pyrrolidin-1-yl)methanone
• 2807465-03-6

• Inchi： 1S/C12H14ClNO2/c1-16-9-4-5-11(13)10(8-9)12(15)14-6-2-3-7-14/h4-5,8H,2-3,6-7H2,1H3
• InChI Key： NRXZITULVKBRPA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(N1CCCC1)=O)OC

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on (2-Chloro-5-methoxyphenyl)(pyrrolidin-1-yl)methanone

Compound CAS No 2807465-03-6: (2-Chloro-5-methoxyphenyl)(pyrrolidin-1-yl)methanone

The compound with CAS No 2807465-03-6, commonly referred to as (2-Chloro-5-methoxyphenyl)(pyrrolidin-1-yl)methanone, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a substituted phenyl group, making it a valuable component in the synthesis of bioactive molecules.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role in modulating cellular pathways, particularly in the context of neurodegenerative diseases and cancer. The (2-Chloro-5-methoxyphenyl) moiety has been shown to exhibit antioxidant properties, while the pyrrolidin-1-yl group contributes to enhanced bioavailability and stability within biological systems.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The combination of its structural features allows for the creation of prodrugs that can be selectively activated within target tissues, reducing systemic toxicity and improving therapeutic efficacy. This approach has been validated in preclinical models, demonstrating significant potential for clinical translation.

In addition to its pharmacological applications, (2-Chloro-5-methoxyphenyl)(pyrrolidin-1-yl)methanone has also been utilized in the synthesis of advanced materials. Its ability to form stable covalent bonds with other functional groups makes it an ideal building block for constructing supramolecular assemblies and nanomaterials. Recent advancements in this field have leveraged its unique reactivity to develop novel sensors and catalysts with enhanced performance characteristics.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the preparation of the phenolic precursor and subsequent coupling with pyrrolidine derivatives under optimized conditions. Researchers have reported several efficient methodologies for this synthesis, which have been validated through rigorous characterization techniques such as NMR spectroscopy and mass spectrometry.

From an environmental perspective, the ecological impact of (2-Chloro-5-methoxyphenyl)(pyrrolidin-1-yl)methanone has been a subject of interest. Studies have shown that its biodegradation pathways are influenced by both abiotic and biotic factors, with microbial activity playing a critical role in its transformation under natural conditions. These findings are particularly relevant for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, (2-Chloro-5-methoxyphenyl)(pyrrolidin-1-yl)methanone stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across diverse applications. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing scientific discovery and technological innovation.